Cas no 299920-14-2 (Ethanone, 1-(3,7-dimethyl-1,4-dioxido-2-quinoxalinyl)-)

• Product Name: Ethanone, 1-(3,7-dimethyl-1,4-dioxido-2-quinoxalinyl)-
• CAS No: 299920-14-2
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 1440763
• Update Time: 2024-08-15

Ethanone, 1-(3,7-dimethyl-1,4-dioxido-2-quinoxalinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,7-dimethyl-1,4-dioxido-2-quinoxalinyl)-
• 1-(3,7-dimethyl-4-oxido-1-oxoquinoxalin-1-ium-2-yl)ethanone

• Inchi： 1S/C12H12N2O3/c1-7-4-5-10-11(6-7)14(17)12(9(3)15)8(2)13(10)16/h4-6H,1-3H3
• InChI Key： LJLPQMJGTVODHW-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)[N+]([O-])=C2C(=[N+]1[O-])C=C(C)C=C2)C

Computed Properties

• Exact Mass: 232.08486

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Melting Point: 163-164 °C(Solv: methanol (67-56-1))
• Boiling Point: 465.8±55.0 °C(Predicted)
• PSA: 70.95
• pka: 1.75±0.30(Predicted)